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Cat. No.: B13397400

Get Quote

Lantus SoloStar In Vitro Studies Technical
Support Center
Welcome to the technical support center for the use of Lantus SoloStar (insulin glargine) in in

vitro research. This resource provides troubleshooting guidance and answers to frequently

asked questions to assist researchers, scientists, and drug development professionals in

optimizing their experiments.

Frequently Asked Questions (FAQs)
Q1: How do I determine the optimal concentration of Lantus SoloStar for my in vitro study?

A1: The optimal concentration of Lantus SoloStar (insulin glargine) is cell-type dependent and

should be determined empirically. A good starting point is to perform a dose-response curve.

Based on various in vitro studies, a common concentration range to test is from 1 nM to 100

nM. For specific cell lines, some studies have used concentrations up to the micromolar range,

though this is considered supraphysiological. It is recommended to begin with concentrations

similar to those used for human insulin in your specific cell model and then optimize based on

the desired physiological or pharmacological effect.
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Q2: How do I convert the concentration of Lantus SoloStar from Units/mL to a molar

concentration?

A2: Lantus SoloStar has a concentration of 100 IU/mL. To convert this to a molar

concentration, you can use the following information:

1 IU of insulin glargine is equivalent to approximately 0.036378 mg.

The molecular weight of insulin glargine is 6063 g/mol .

Therefore, 100 IU/mL corresponds to 3.6378 mg/mL. The molar concentration can be

calculated as follows:

(3.6378 mg/mL) / (6063 g/mol ) = 0.0006 mol/L = 0.6 mM = 600 µM

A common conversion factor used is 1 µIU/mL = 6.00 pmol/L.

Q3: What is the difference between Lantus (insulin glargine) and regular human insulin for in

vitro studies?

A3: Lantus is a long-acting insulin analog. It differs from human insulin by the substitution of

asparagine with glycine at position A21 and the addition of two arginine residues to the C-

terminus of the B-chain. These modifications result in a lower solubility at neutral pH, leading to

the formation of microprecipitates after subcutaneous injection, which allows for a slow,

sustained release. In vitro, when diluted in culture media, insulin glargine is in its monomeric

form and can be used similarly to regular insulin. However, insulin glargine has a higher affinity

for the IGF-1 receptor compared to human insulin, which may lead to more potent mitogenic

effects in some cell lines.

Q4: Can I mix Lantus SoloStar with other solutions or insulins in my experiment?

A4: No, it is not recommended to dilute or mix Lantus with any other insulin or solution as this

can alter its time/action profile and may cause precipitation. For in vitro studies, prepare

dilutions from the stock solution using the appropriate cell culture medium or a suitable buffer

immediately before use.
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Problem Possible Cause Suggested Solution

Precipitation or cloudiness in

the cell culture medium after

adding Lantus.

Lantus (insulin glargine) is

formulated at an acidic pH

(approximately 4) to keep it

soluble. When added to a

neutral pH cell culture medium,

it can precipitate as the acidic

solution is neutralized.

Prepare a fresh, dilute working

solution of Lantus in your cell

culture medium or a suitable

buffer immediately before

adding it to your cells. Avoid

preparing large volumes of

diluted Lantus and storing

them for extended periods.

Serial dilutions can help to

minimize precipitation.

Inconsistent or unexpected

experimental results.

1. Aggregation of insulin

glargine: Insulin glargine can

be prone to aggregation at

physiological pH. 2.

Degradation of insulin glargine:

Improper storage or handling

can lead to degradation. 3.

Cellular resistance: Prolonged

exposure to high

concentrations of insulin can

induce insulin resistance in

some cell lines.

1. Visually inspect the solution

for any signs of aggregation.

Prepare fresh dilutions for

each experiment. 2. Store

unopened Lantus SoloStar

pens in a refrigerator. Once in

use, the pen can be stored at

room temperature for up to 4

weeks. Avoid freeze-thaw

cycles of stock solutions. 3.

Consider a serum starvation

period before insulin

stimulation to enhance cellular

response. The duration of

serum starvation can range

from a few hours to overnight,

depending on the cell line.

Low or no cellular response to

Lantus stimulation.

1. Suboptimal concentration:

The concentration of Lantus

may be too low to elicit a

response. 2. Serum

interference: Components in

fetal bovine serum (FBS) or

other sera can interfere with

insulin signaling. 3. Cell health:

1. Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell type and assay. 2.

Perform insulin stimulation in

serum-free or low-serum

media. A common practice is to

serum-starve the cells for a
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The cells may not be healthy

or in the correct growth phase.

period before stimulation. 3.

Ensure cells are viable and not

overly confluent. Use cells at a

consistent passage number for

all experiments.

Higher than expected

mitogenic activity.

Insulin glargine has a higher

affinity for the IGF-1 receptor

compared to human insulin,

which can lead to increased

mitogenic signaling in cells

expressing this receptor.

Be aware of this property when

interpreting results, especially

in cancer cell lines or other

highly proliferative cells.

Consider using one of its

metabolites, M1 or M2, which

have reduced mitogenic

potential. If the focus of the

study is purely metabolic,

using regular human insulin

might be a suitable control.

Data Summary
Receptor Binding Affinity and Potency of Insulin Glargine and its Metabolites
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Ligand Receptor
Relative Binding
Affinity (% vs.
Human Insulin)

EC50 for Receptor
Autophosphorylati
on (nM)

Human Insulin IR-A 100% ~1-5

IR-B 100% ~1-5

IGF-1R 100% >100

Insulin Glargine IR-A
~40-50% less active

than human insulin

Slightly higher than

human insulin

IR-B
~40-50% less active

than human insulin

Slightly higher than

human insulin

IGF-1R
Higher than human

insulin

Lower than human

insulin

Metabolite M1 IR-A/B
Similar to human

insulin

Similar to human

insulin

IGF-1R

Significantly less

active than insulin

glargine

Higher than insulin

glargine

Metabolite M2 IR-A/B
Similar to human

insulin

Similar to human

insulin

IGF-1R

Significantly less

active than insulin

glargine

Higher than insulin

glargine

IR-A: Insulin Receptor Isoform A, IR-B: Insulin Receptor Isoform B, IGF-1R: Insulin-like Growth

Factor 1 Receptor. Data is compiled from multiple sources and may vary based on the specific

cell line and experimental conditions.

Experimental Protocols
Protocol: Preparation of Lantus SoloStar for In Vitro
Assays
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Acclimatization: Before first use, allow the Lantus SoloStar pen to come to room

temperature for 1 to 2 hours.

Stock Solution Preparation:

Dispense a small amount of Lantus from the SoloStar pen into a sterile microcentrifuge

tube. The concentration is 100 IU/mL (3.6378 mg/mL or 600 µM).

For initial experiments, you can prepare a 100X or 1000X stock solution by diluting the

Lantus in sterile, acidified water (pH 2-3) or directly in serum-free cell culture medium. It is

recommended to prepare fresh stock solutions for each experiment to avoid degradation

and aggregation.

Working Solution Preparation:

Perform serial dilutions of the stock solution in your final assay buffer or cell culture

medium to achieve the desired final concentrations.

It is crucial to add the diluted insulin to the cells immediately after preparation.

Protocol: General Cell Stimulation Assay
Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to

the desired confluency (typically 70-80%).

Serum Starvation: To reduce basal signaling, aspirate the growth medium and replace it with

serum-free or low-serum (e.g., 0.5% FBS) medium. Incubate the cells for a period ranging

from 3 hours to overnight, depending on the cell type and experimental goal.

Insulin Stimulation:

Prepare fresh working solutions of Lantus at various concentrations in the serum-free

medium.

Aspirate the starvation medium and replace it with the medium containing the different

concentrations of Lantus.
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Incubate for the desired time period (e.g., 15-30 minutes for signaling studies, longer for

metabolic or proliferation assays).

Downstream Analysis: After incubation, wash the cells with ice-cold PBS and proceed with

cell lysis for protein analysis (e.g., Western blotting for phosphorylated proteins) or other

relevant assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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